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Compound of Interest

Compound Name: D-Penylalaninol

Cat. No.: B555900 Get Quote

Essential safety and logistical information for the proper handling and disposal of D-

Phenylalaninol, ensuring operational safety and regulatory compliance.

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount. This guide provides detailed procedural steps for

the proper disposal of D-Phenylalaninol, a chiral amino alcohol used in asymmetric synthesis.

Adherence to these guidelines is critical to maintaining a safe laboratory environment and

ensuring compliance with environmental regulations.

D-Phenylalaninol is classified as a corrosive material that can cause severe skin burns and eye

damage.[1][2] Therefore, appropriate personal protective equipment (PPE), including gloves,

and eye and face protection, must be worn when handling this compound.[1][2]

Quantitative Data for Disposal Considerations
A summary of the key physical and chemical properties of D-Phenylalaninol relevant to its safe

disposal is provided in the table below.
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Property Value Reference

Physical State Solid, Powder [1]

Appearance Light yellow [1]

Melting Point 90 - 94 °C / 194 - 201.2 °F [1]

Water Solubility No data available [1]

Hazardous Decomposition

Products

Nitrogen oxides (NOx), Carbon

monoxide (CO), Carbon

dioxide (CO2)

[3]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of D-Phenylalaninol

waste. This procedure is designed to comply with general laboratory safety standards and

environmental regulations.

1. Waste Identification and Segregation:

Solid Waste: Collect un-used, expired, or contaminated solid D-Phenylalaninol in a

designated, clearly labeled, and sealable waste container. The label should include the full

chemical name: "D-Phenylalaninol Waste."

Liquid Waste: For solutions containing D-Phenylalaninol, collect them in a separate, labeled,

and sealed container appropriate for corrosive chemical waste. The label must indicate "D-

Phenylalaninol Waste Solution" and list all constituents. Do not mix with other solvent waste

streams unless approved by your institution's Environmental Health and Safety (EHS)

department.

Contaminated Labware: Disposable items such as weighing boats, pipette tips, and gloves

that are heavily contaminated with D-Phenylalaninol should be placed in the designated solid

chemical waste container.[4] Non-disposable glassware should be rinsed with a suitable

solvent (e.g., ethanol or acetone), and the rinsate collected as hazardous liquid waste before

routine washing.[4]
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2. Spill Management:

In the event of a small spill, dampen the solid material with water to prevent dust formation.

[5]

Carefully transfer the dampened material to a suitable, labeled container for disposal.[5]

Use absorbent paper dampened with water to clean the affected area, and place the used

paper in the sealed waste container.[5]

Wash the contaminated surface with a soap and water solution.[5]

For larger spills, evacuate the area and contact your institution's EHS department

immediately.[6]

3. Storage of Waste:

Store the sealed D-Phenylalaninol waste containers in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents, acids, and bases.[2][7]

The storage area should be a designated chemical waste accumulation site.

4. Final Disposal:

Arrange for the collection of the D-Phenylalaninol waste with your institution's EHS

department or a licensed chemical waste disposal contractor.[2][3]

Do not dispose of D-Phenylalaninol down the drain or in regular trash.[4] All waste must be

disposed of in accordance with federal, state, and local environmental regulations.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of D-

Phenylalaninol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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